Cas no 168759-65-7 (7-bromo-1H-isothiochromen-4-one)
168759-65-7 structure
Product Name:7-bromo-1H-isothiochromen-4-one
CAS No:168759-65-7
MF:C9H7BrOS
MW:243.120280504227
CID:6643478
PubChem ID:18686746
Update Time:2024-03-02
7-bromo-1H-isothiochromen-4-one Chemical and Physical Properties
Names and Identifiers
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- 7-bromo-1H-isothiochromen-4-one
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- Inchi： 1S/C9H7BrOS/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3H,4-5H2
- InChI Key： JVTTYLOPABFIHZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(CSCC=2C=1)=O
Computed Properties
- Exact Mass: 241.94010g/mol
- Monoisotopic Mass: 241.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.4Ų
7-bromo-1H-isothiochromen-4-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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